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Compound of Interest

Compound Name: Tas-108

Cat. No.: B1683770

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the preparation and use of Tas-
108, a novel steroidal antiestrogen, in cell culture experiments. Tas-108 is a promising
therapeutic agent for hormone receptor-positive breast cancer, acting as a full antagonist of
Estrogen Receptor Alpha (ERa) and a partial agonist of Estrogen Receptor Beta (ERB).[1][2]
This dual mechanism of action, coupled with its ability to recruit the co-repressor Silencing
Mediator for Retinoid and Thyroid hormone receptor (SMRT), makes it an important compound
for cancer research.[1]

Data Presentation
Table 1: Physicochemical Properties of Tas-108
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Property Value Reference
(70)-21-[4-

[(diethylamino)methyl]-2-
methoxyphenoxy]-7-methyl-19-

Chemical Name P V] ) Y [1]
norpregna-1,3,5(10)-trien-3-ol
2-hydroxy-1,2,3-
propanetricarboxylate

Molecular Formula C39H55N010 N/A

Molecular Weight 697.9 g/mol N/A

Appearance White to off-white solid N/A

Solubility Soluble in DMSO Implied from protocols

Table 2: IC50 Values of Tas-108 in Breast Cancer Cell

Lines
. Receptor .
Cell Line Condition IC50 (nM) Reference
Status

In the presence

MCEF-7 ERa+, PR+ of 17B-estradiol 2.15 [3]
(E2)
In the presence
of

MCF-7 ERa+, PR+ 12.5 [3]

diarylpropionitrile
(DPN)

Signaling Pathway and Experimental Workflow
Tas-108 Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Tas-108 in Cell
Culture Experiments]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1683770#how-to-prepare-tas-108-for-cell-culture-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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